Cas no 16517-53-6 ((3-hydroxypropyl)urea)

• Product Name: (3-hydroxypropyl)urea
• CAS No: 16517-53-6
• MF: C₄H₁₀N₂O₂
• MW: 118.134400844574
• CID: 179703
• PubChem ID: 204506
• Update Time: 2025-07-22

(3-hydroxypropyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea,N-(3-hydroxypropyl)-
• 3-hydroxypropylurea
• Urea, (3-hydroxypropyl)-
• DTXSID10167850
• AKOS009096248
• SCHEMBL193545
• EN300-78436
• CS-0261419
• (3-Hydroxypropyl)urea
• 16517-53-6
• BRN 2038523
• Z198194722
• (3-hydroxypropyl)urea

• Inchi： 1S/C4H10N2O2/c5-4(8)6-2-1-3-7/h7H,1-3H2,(H3,5,6,8)
• InChI Key： DNPHEDNKXRMPAX-UHFFFAOYSA-N
• SMILES： OCCCNC(N)=O

Computed Properties

• Exact Mass: 118.0743
• Monoisotopic Mass: 118.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.161
• Boiling Point: 268.7°C at 760 mmHg
• Flash Point: 116.3°C
• Refractive Index: 1.487
• PSA: 75.35

Additional information on (3-hydroxypropyl)urea

Introduction to (3-hydroxypropyl)urea and Its Applications in Modern Chemistry

(3-hydroxypropyl)urea, with the CAS number 16517-53-6, is a versatile chemical compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, finds applications across various sectors, including material science, drug formulation, and industrial processes. The molecular structure of (3-hydroxypropyl)urea consists of a urea group attached to a hydroxypropyl chain, which imparts distinct chemical and physical properties that make it valuable in multiple contexts.

The significance of (3-hydroxypropyl)urea in contemporary research is underscored by its role as a key intermediate in the synthesis of complex molecules. Its bifunctional nature allows for the development of polymers, coatings, and pharmaceutical intermediates. Recent studies have highlighted its potential in enhancing the solubility and bioavailability of active pharmaceutical ingredients (APIs), making it a promising candidate for drug delivery systems.

In the realm of material science, (3-hydroxypropyl)urea has been explored for its ability to modify the properties of polymers and resins. Researchers have demonstrated its efficacy in creating novel materials with improved flexibility, thermal stability, and resistance to degradation. These advancements are particularly relevant in industries requiring durable and high-performance materials, such as automotive and aerospace.

The pharmaceutical industry has also shown considerable interest in (3-hydroxypropyl)urea due to its potential as a chelating agent and a stabilizer for sensitive compounds. Studies indicate that it can form stable complexes with metal ions, which is beneficial in developing treatments for metal poisoning and in enhancing the efficacy of metal-based therapeutics. Furthermore, its ability to stabilize reactive intermediates during drug synthesis has made it a valuable tool in medicinal chemistry.

Recent breakthroughs in green chemistry have positioned (3-hydroxypropyl)urea as an environmentally friendly alternative to traditional solvents and reagents. Its biodegradability and low toxicity profile make it an attractive choice for sustainable industrial processes. This aligns with global efforts to minimize the environmental impact of chemical manufacturing while maintaining high standards of product quality.

The synthesis of (3-hydroxypropyl)urea involves well-established chemical pathways that can be optimized for large-scale production. Advances in catalytic processes have enabled more efficient and cost-effective manufacturing methods, reducing waste and energy consumption. These innovations are crucial for ensuring the compound's widespread adoption across different industries.

The future prospects of (3-hydroxypropyl)urea are promising, with ongoing research exploring new applications and refining existing ones. Collaborative efforts between academia and industry are expected to yield novel formulations and uses that will further expand its utility. As the demand for specialized chemicals grows, (3-hydroxypropyl)urea is poised to play an increasingly important role in shaping the future of chemical innovation.